methylamine](/img/structure/B8704083.png)
[(6-Chloropyridin-3-yl)methyl](2-methoxyethyl)methylamine
Cat. No. B8704083
M. Wt: 214.69 g/mol
InChI Key: IRNCHAMDPYELQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07345038B2
Procedure details
To a solution of 2-chloro-5-(chloromethyl)pyridine (384 mg, 2.37 mmole) in 4 mL of dry acetonitrile is 0.51 mL (4.74 mmol) of 1-methyl-2-methoxyethylamine followed by 328 mg (2.37 mmol) of potassium carbonate. The reaction is heated at 80° C. for 3 h. After cooling, the reaction mixture is quenched with 5 mL of water, extracted three-times with methylene chloride, and dried over sodium sulfate. Concentration of the solvent provided an oil which was purified by silica gel chromatography to provide 395 mg (78% yield) of (6-Chloro-pyridin-3-ylmethyl)-(2-methoxy-ethyl)-methyl-amine. Diagnostic 1H NMR (400 MHz, CDCl3) 2.25 (s, 3H), 2.59 (t, 2H, J=5.6 Hz), 3.32 (s, 3H), 3.49 (t, 2H, J=5.6 hz), 7.26 (d, 1H, J=8.5 Hz), 7.68 (dd, 1H, J=8.3 and 2.5 Hz), 8.27 9d, 1H, J=1.6 Hz); MS 215.2 (M+H).
Yield
78%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8]Cl)=[CH:4][N:3]=1.C[CH:11]([NH2:15])[CH2:12][O:13][CH3:14].[C:16](=O)([O-])[O-].[K+].[K+]>C(#N)C>[Cl:1][C:2]1[N:3]=[CH:4][C:5]([CH2:8][N:15]([CH2:11][CH2:12][O:13][CH3:14])[CH3:16])=[CH:6][CH:7]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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384 mg
|
|
Type
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reactant
|
|
Smiles
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ClC1=NC=C(C=C1)CCl
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Step Two
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Name
|
|
|
Quantity
|
0.51 mL
|
|
Type
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reactant
|
|
Smiles
|
CC(COC)N
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Step Three
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Name
|
|
|
Quantity
|
328 mg
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Step Four
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Name
|
|
|
Quantity
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4 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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80 °C
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Other
|
Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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|
Details
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the reaction mixture is quenched with 5 mL of water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted three-times with methylene chloride
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried over sodium sulfate
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Concentration of the solvent provided an oil which
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was purified by silica gel chromatography
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC=C(C=N1)CN(C)CCOC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 395 mg | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 77.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
